N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-propyloxamide

• IUPAC Name: N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-propyloxamide
• InChI: InChI=1S/C17H20N4O2S/c1-3-8-18-16(22)17(23)19-15-13-9-24-10-14(13)20-21(15)12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: CANRRCNJWRQYKI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)C
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

Pyrazole derivatives, such as the one you mentioned, are known for their diverse pharmacological effects. They are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure is a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned were not found, pyrazole derivatives are typically synthesized through multi-step chemical reactions.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

The scaffold moiety of these compounds is anchored in the kinase deep pocket and extended with diverse functional groups toward the hinge region and the front pocket. These variations can cause the compounds to change from fast to slow binding kinetics, resulting in an improved residence time.

Mechanism of Action

The mechanism of action of pyrazole derivatives often involves interactions with biological targets. For example, a molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a pyrazole derivative, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.

Safety and Hazards

The safety and hazards of pyrazole derivatives can also vary widely. It’s important to note that while some pyrazole derivatives have beneficial pharmacological effects, they may also have potential side effects or toxicity. Therefore, thorough safety evaluations are necessary.

Future Directions

Pyrazole derivatives are a promising area of research due to their diverse pharmacological effects. Future research may focus on synthesizing new derivatives, studying their mechanisms of action, and evaluating their safety and efficacy.